Cas no 627521-34-0 (1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)-)
627521-34-0 structure
Product Name:1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)-
CAS No:627521-34-0
MF:C21H30N2
MW:310.476305484772
CID:432966
PubChem ID:16076425
Update Time:2025-04-19
1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)-
- N-(4-phenylbutyl)-N'-(3-phenylpropyl)ethane-1,2-diamine
- N~1~-(4-Phenylbutyl)-N~2~-(3-phenylpropyl)ethane-1,2-diamine
- DTXSID10581875
- 627521-34-0
-
- Inchi: 1S/C21H30N2/c1-3-10-20(11-4-1)14-7-8-16-22-18-19-23-17-9-15-21-12-5-2-6-13-21/h1-6,10-13,22-23H,7-9,14-19H2
- InChI Key: FMDJLQOJZUHZCB-UHFFFAOYSA-N
- SMILES: N(CCNCCCC1C=CC=CC=1)CCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 310.2411
- Monoisotopic Mass: 310.240898965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
627521-34-0 (1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(3-phenylpropyl)-) Related Products
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